Cas no 690643-36-8 (ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate
• CAS No: 690643-36-8
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 6235943
• PubChem ID: 2242919
• Update Time: 2025-05-22

ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate
• 690643-36-8
• SR-01000908318-1
• AKOS000419263
• SR-01000908318
• ethyl 4-cyano-5-(2,5-dimethylpyrrol-1-yl)-3-methylthiophene-2-carboxylate
• F1142-1755
• Z111458472

• Inchi： 1S/C15H16N2O2S/c1-5-19-15(18)13-11(4)12(8-16)14(20-13)17-9(2)6-7-10(17)3/h6-7H,5H2,1-4H3
• InChI Key： ACYFWZBLIUXUNL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C(C#N)=C1N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate

Comprehensive Guide to Ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate (CAS No. 690643-36-8)

The compound ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate (CAS No. 690643-36-8) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. This thiophene derivative features a unique combination of functional groups, including a cyano group, a pyrrole ring, and an ester moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery and advanced materials.

From a chemical structure perspective, ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate belongs to the class of heterocyclic compounds, specifically thiophene derivatives. The presence of multiple functional groups allows for various chemical modifications, making it valuable for creating diverse molecular architectures. The 2,5-dimethyl-1H-pyrrol-1-yl substituent contributes to the compound's electronic properties, while the ethyl carboxylate group enhances its solubility in organic solvents, an important characteristic for synthetic applications.

In pharmaceutical research, compounds containing the thiophene-2-carboxylate scaffold have shown promising biological activities. While specific studies on 690643-36-8 may be limited, analogous structures have demonstrated potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The cyano group at position 4 and the methylthiophene core structure are particularly noteworthy, as these features are often associated with enhanced binding affinity to biological targets.

The synthesis of ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current trends in sustainable chemical production. Researchers are particularly interested in developing efficient synthetic routes to this compound that minimize waste and energy consumption.

Material science applications of CAS 690643-36-8 are emerging as an exciting area of exploration. The conjugated system present in the molecule suggests potential utility in organic electronic materials, such as organic light-emitting diodes (OLEDs) or organic photovoltaics. The combination of electron-withdrawing (cyano and ester) and electron-donating (pyrrole) groups creates an interesting push-pull electronic structure that could be valuable for optoelectronic applications.

Analytical characterization of ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, which are critical for research and industrial applications. Recent advances in analytical instrumentation have made it possible to study this compound's properties with unprecedented precision.

The market for specialized chemical intermediates like 690643-36-8 has grown significantly in recent years, driven by increasing demand from pharmaceutical and materials science sectors. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards. Current market trends indicate particular interest from research institutions and specialty chemical companies developing novel therapeutic agents and advanced materials.

Storage and handling of ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain stability. Material safety data sheets (MSDS) should always be consulted before handling any chemical substance.

Future research directions for CAS No. 690643-36-8 may include exploration of its biological activity profile, development of more efficient synthetic methodologies, and investigation of its potential in materials applications. The compound's unique structural features make it an interesting candidate for further study in multiple scientific disciplines. As research continues, new applications for this versatile molecule are likely to emerge.

For researchers considering working with ethyl 4-cyano-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylthiophene-2-carboxylate, it's important to consult recent scientific literature and patent databases to stay updated on the latest developments. The compound's potential in drug discovery and materials science makes it a subject of ongoing investigation, with new findings regularly appearing in scientific publications and conference proceedings.